Cas no 312693-60-0 (3,5-Diiodo-L-tyrosine dihydrate)

• Product Name: 3,5-Diiodo-L-tyrosine dihydrate
• CAS No: 312693-60-0
• MF: C₉H₁₃I₂NO₅
• MW: 469.012167692184
• CID: 67592
• PubChem ID: 2724330
• Update Time: 2025-04-18

3,5-Diiodo-L-tyrosine dihydrate Chemical and Physical Properties

Names and Identifiers

• 3,5-Diiodo-L-tyrosine dihydrate
• H-3,5-DIIODO-TYR-OH 2H2O
• IODOGORGOIC ACID DIHYDRATE
• 3,5-DIIODO-BETA-(P-HYDROXYPHENYL)ALANINE
• CCG-269440
• HY-W008437
• 2-azaniumyl-3-(3,5-diiodo-4-oxido-phenyl)propanoate
• MFCD00150275
• YWAGQOOMOOUEGY-KLXURFKVSA-N
• 3,5-Diiodo-L-tyrosine hydrate, 98% (dry wt.), may contain up to ca 10% water (H-L-Tyr(3,5-diI)-OH.2H2O)
• D-3800
• 3,5-Dijodtyrosindihydrat
• AM83106
• A820157
• 312693-60-0
• C9H13I2NO5
• 3 5-DIIODO-L-TYROSINE DIHYDRATE 98
• s3958
• (S)-2-Amino-3-(4-hydroxy-3,5-diiodophenyl)-propanoic acid dihydrate
• Iodogorgoic acid, apothyrin, jodgorgon
• 3,5-Diiodo-4-Hydroxy-beta-Phenylalanine
• AC-24049
• (S)-2-Amino-3-(4-hydroxy-3,5-diiodophenyl)propanoicaciddihydrate
• 3,5-DIIODOTYROSINE DIHYDRATE
• 18835-59-1
• AKOS015855413
• SCHEMBL1741366
• (S)-2-amino-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid dihydrate
• L-Tyrosine, 3,5-diiodo-, hydrate (1:2)
• CS-W008437
• AC-27044
• AC8518
• AS-12549
• A880520
• J-012136
• DTXSID501017673
• (2S)-2-amino-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid;dihydrate
• AKOS015889879
• 2-amino-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid hydrate

• Inchi： 1S/C9H9I2NO3.2H2O/c10-5-1-4(2-6(11)8(5)13)3-7(12)9(14)15;;/h1-2,7,13H,3,12H2,(H,14,15);2*1H2/t7-;;/m0../s1
• InChI Key： YWAGQOOMOOUEGY-KLXURFKVSA-N
• SMILES： IC1C(=C(C=C(C=1)C[C@@H](C(=O)O)N)I)O.O.O

Computed Properties

• Exact Mass: 468.88800
• Monoisotopic Mass: 468.88832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• Color/Form: White to beige powder
• Melting Point: 200 °C
• PSA: 102.01000
• LogP: 2.12750
• Solubility: Not determined

3,5-Diiodo-L-tyrosine dihydrate Security Information

• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：0-6°C